Cas no 33259-72-2 (6-Methylpyridine-2,3-diamine)

6-Methylpyridine-2,3-diamine is a heterocyclic organic compound featuring an amino-substituted pyridine core with a methyl group at the 6-position. This diamine derivative is a valuable intermediate in pharmaceutical and agrochemical synthesis, particularly in the preparation of fused heterocycles and metal-chelating ligands. Its reactive amino groups enable versatile functionalization, facilitating the construction of complex molecular architectures. The methyl group enhances steric and electronic properties, influencing regioselectivity in subsequent reactions. High purity grades are available to ensure consistent performance in sensitive applications. Suitable for use under controlled conditions, it is commonly employed in research and industrial settings for the development of bioactive compounds and specialty chemicals.
6-Methylpyridine-2,3-diamine structure
6-Methylpyridine-2,3-diamine structure
Product Name:6-Methylpyridine-2,3-diamine
CAS No:33259-72-2
MF:C6H9N3
MW:123.155760526657
MDL:MFCD03427654
CID:823459
PubChem ID:2734420
Update Time:2025-06-07

6-Methylpyridine-2,3-diamine Chemical and Physical Properties

Names and Identifiers

    • 6-Methylpyridine-2,3-diamine
    • 5,6-DIAMINO-2-PICOLINE
    • 6-methyl-2,3-Pyridinediamine
    • 2,3-Diamino-6-methylpyridin
    • 2,3-diamino-6-methyl-pyridine
    • 2,3-Pyridinediamine,6-methyl
    • 6-methy-2,3-diaminopyridine
    • 6-methyl-pyridine-2,3-diyldiamine
    • 2,3-Diamino-6-methylpyridine
    • XATOCNYGIWXIQM-UHFFFAOYSA-N
    • DB-082923
    • AB15083
    • 33259-72-2
    • BS-23444
    • 6-Methyl-pyridine-2,3-diamine
    • EN300-98276
    • DTXSID40370299
    • G66460
    • J-518924
    • CS-0005629
    • F8880-7893
    • BCP07640
    • SCHEMBL361501
    • AKOS002676251
    • 2,3-diamino-6-methyl pyridine
    • 2,3-PYRIDINEDIAMINE, 6-METHYL-
    • MFCD03427654
    • MDL： MFCD03427654
    • Inchi： 1S/C6H9N3/c1-4-2-3-5(7)6(8)9-4/h2-3H,7H2,1H3,(H2,8,9)
    • InChI Key： XATOCNYGIWXIQM-UHFFFAOYSA-N
    • SMILES： N1C(=C(C=CC=1C)N)N

Computed Properties

  • Exact Mass: 123.08000
  • Monoisotopic Mass: 123.079647300g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 0
  • Complexity: 94.3
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 8
  • XLogP3: 0.2
  • Topological Polar Surface Area: 64.9Ų

Experimental Properties

  • Density: 1.190
  • Melting Point: 69-70 ºC
  • Boiling Point: 295 ºC
  • Flash Point: 157 ºC
  • Refractive Index: 1.4690 (estimate)
  • PSA: 64.93000
  • LogP: 1.71680

6-Methylpyridine-2,3-diamine Security Information

  • Safety Instruction： S26-S37/39
  • Hazardous Material Identification： Xi
  • Safety Term：S26;S37/39
  • Risk Phrases：R36/37/38

6-Methylpyridine-2,3-diamine Customs Data

  • HS CODE：2933399090
  • Customs Data：

    China Customs Code:

    2933399090

    Overview:

    2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

6-Methylpyridine-2,3-diamine Pricemore >>

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6-Methylpyridine-2,3-diamine Production Method

6-Methylpyridine-2,3-diamine Related Literature

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